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‘ Compound of Interest

Compound Name: beta-Isopropyl-beta-propiolactone

Cat. No.: B087267

An In-Depth Technical Guide to beta-Isopropyl-beta-propiolactone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties of beta-Isopropyl-beta-propiolactone (also known

Chemical and Physical Properties

beta-Isopropyl-beta-propiolactone is a cyclic ester, specifically a four-membered lactone, bearing an isopropyl group at the beta-position relative tc

Structure and Identification

* I[UPAC Name: 4-isopropyloxetan-2-one

« Synonyms: beta-lsopropyl-beta-propiolactone, 4-(1-methylethyl)oxetan-2-one
e CAS Number: 10359-02-1[1]

* Molecular Formula: CeH1002[1]

* Molecular Weight: 114.14 g/mol [1]

» Chemical Structure:

CHs CHs

Tabulated Physical Properties

Property

Density

Boiling Point

Flash Point

Refractive Index

Vapor Pressure

Synthesis and Purification
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The primary synthetic route to beta-Isopropyl-beta-propiolactone involves the [2+2] cycloaddition of ketene a

General Synthesis Workflow

A general workflow for the synthesis of beta-propiolactone derivatives from ketene and an aldehyde is depicte

Caption: General workflow for the synthesis of beta-Isopropyl-beta-propiolactone.

Experimental Protocol: Synthesis of beta-Propiolactone (General)

While a specific, detailed protocol for beta-Isopropyl-beta-propiolactone is not readily available in the cit

Materials:

Ketene (gas)

Isobutyraldehyde

Lewis acid catalyst (e.g., a mixture of aluminum chloride and zinc chloride)
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Anhydrous solvent (e.g., acetone or beta-propiolactone itself as the reaction medium)

Procedure (Adapted):

A solution of the Lewis acid catalyst is prepared in the anhydrous solvent.

The catalyst solution is maintained at a controlled temperature, typically between 15 °C and 40 °C.

An equimolar gas mixture of ketene and isobutyraldehyde is passed through the catalyst solution with vigorot

The reaction is monitored for the consumption of reactants.

Upon completion, the crude product is obtained.

Purification

Purification of beta-lactones is typically achieved by distillation under reduced pressure to prevent polymer

Procedure (General):
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The crude reaction mixture is transferred to a distillation apparatus.

The system is evacuated to a reduced pressure.

The mixture is gently heated to distill the beta-Isopropyl-beta-propiolactone, collecting the fraction at if

Analytical Characterization

Detailed spectral data for beta-Isopropyl-beta-propiolactone is not widely published. However, based on the a

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR: Expected signals would include a multiplet for the methine proton of the isopropyl group, a doublet

13C NMR: Expected signals would include a peak for the carbonyl carbon (typically in the range of 170-180 py

Infrared (IR) Spectroscopy
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The most characteristic absorption in the IR spectrum of a beta-lactone is the carbonyl (C=0) stretching vibr

Mass Spectrometry (MS)

Mass spectrometry would show the molecular ion peak corresponding to the molecular weight of beta-Isopropyl-b

Chemical Reactivity

The reactivity of beta-Isopropyl-beta-propiolactone is dominated by the strained four-membered lactone ring,

Ring-Opening Reactions

Due to significant ring strain, the lactone ring readily opens upon reaction with various nucleophiles. The a

Caption: Potential pathway of cellular response to DNA damage induced by beta-Isopropyl-beta-propiolactone.

Considerations for Drug Development

The potential carcinogenicity of beta-propiolactone derivatives is a significant concern in drug development.

Conclusion

beta-Isopropyl-beta-propiolactone is a reactive four-membered lactone with potential applications in organic

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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